Technical Guide: Elucidation of the Chemical Structure of Daphnilongeranin C
Technical Guide: Elucidation of the Chemical Structure of Daphnilongeranin C
An in-depth technical guide on the chemical structure elucidation of Daphnilongeranin C is provided below, designed for researchers, scientists, and professionals in drug development.
Introduction
Daphnilongeranin C belongs to the complex family of Daphniphyllum alkaloids, which are isolated from plants of the genus Daphniphyllum. These natural products are renowned for their intricate and diverse polycyclic skeletons, which have captivated the interest of synthetic chemists and pharmacologists alike. Members of this family have exhibited a range of biological activities, making them attractive targets for further investigation. This guide outlines the comprehensive process of elucidating the chemical structure of a novel compound such as Daphnilongeranin C, from its initial isolation to the final confirmation of its three-dimensional arrangement. The methodologies described herein are based on established analytical techniques widely employed in the field of natural product chemistry.
1. Isolation and Purification
The initial step in the structure elucidation of Daphnilongeranin C involves its isolation from the source plant material, typically the leaves or stems of a Daphniphyllum species. A generalized protocol for this process is as follows:
Experimental Protocol: Isolation and Purification
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Extraction: The dried and powdered plant material is subjected to sequential extraction with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and methanol (B129727). The crude extracts are then concentrated under reduced pressure.
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Preliminary Fractionation: The methanol extract, which typically contains the alkaloids, is partitioned between ethyl acetate and a dilute acid solution (e.g., 5% HCl). The acidic aqueous layer is then basified with an appropriate base (e.g., NaHCO₃) and re-extracted with an organic solvent like dichloromethane (B109758) to obtain the crude alkaloid fraction.
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Chromatographic Separation: The crude alkaloid mixture is subjected to a series of chromatographic techniques to isolate the individual compounds.
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Column Chromatography: Initial separation is performed on a silica (B1680970) gel column using a gradient elution system, for example, a mixture of n-hexane and ethyl acetate with an increasing proportion of ethyl acetate.
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High-Performance Liquid Chromatography (HPLC): Fractions containing the target compound are further purified by preparative HPLC, often on a C18 reversed-phase column with a mobile phase such as methanol and water, to yield pure Daphnilongeranin C.
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Workflow for Isolation and Purification
Figure 1. General workflow for the isolation and purification of Daphnilongeranin C.
2. Spectroscopic Analysis and Structure Determination
Once a pure sample of Daphnilongeranin C is obtained, its structure is determined using a combination of spectroscopic methods.
2.1. Molecular Formula Determination
High-Resolution Mass Spectrometry (HRMS) is employed to determine the exact mass of the molecule and, from that, its molecular formula.
Experimental Protocol: HRMS Analysis
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Instrument: A high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, is used.
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Ionization Source: Electrospray ionization (ESI) is a common choice for this class of compounds.
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Data Acquisition: The instrument is calibrated with a known standard, and the sample is introduced via direct infusion or coupled with a liquid chromatography system. The mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ is measured with high precision.
2.2. Functional Group Identification
Infrared (IR) spectroscopy provides information about the functional groups present in the molecule.
Experimental Protocol: IR Spectroscopy
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Technique: Attenuated Total Reflectance (ATR) is a convenient method that requires a minimal amount of sample.
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Data Interpretation: The IR spectrum is analyzed for characteristic absorption bands corresponding to functional groups such as hydroxyl (-OH), carbonyl (C=O), and amine (N-H) groups.
2.3. Elucidation of the Carbon-Hydrogen Framework
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the detailed structure of organic molecules. A suite of 1D and 2D NMR experiments is performed.
Experimental Protocol: NMR Spectroscopy
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Sample Preparation: A few milligrams of the pure compound are dissolved in a deuterated solvent (e.g., CDCl₃ or CD₃OD).
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Spectra Acquisition: The following NMR spectra are typically acquired on a high-field spectrometer (e.g., 500 MHz or higher):
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¹H NMR (Proton)
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¹³C NMR (Carbon-13)
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DEPT (Distortionless Enhancement by Polarization Transfer) to determine the multiplicity of carbon signals (CH, CH₂, CH₃).
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COSY (Correlation Spectroscopy) to identify proton-proton couplings within the same spin system.
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HSQC (Heteronuclear Single Quantum Coherence) to identify direct one-bond correlations between protons and carbons.
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HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different fragments of the molecule.
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NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) to determine the relative stereochemistry by identifying protons that are close in space.
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Logical Workflow for Structure Elucidation
Figure 2. Logical workflow for the spectroscopic determination of the chemical structure.
3. Hypothetical Spectroscopic Data for Daphnilongeranin C
The following tables summarize the kind of quantitative data that would be obtained for Daphnilongeranin C. The values are representative and based on known data for structurally related Daphniphyllum alkaloids.
Table 1: Hypothetical ¹H NMR Data for Daphnilongeranin C (500 MHz, CDCl₃)
| Position | δ (ppm) | Multiplicity | J (Hz) |
| H-2 | 3.15 | m | |
| H-3 | 1.80, 1.65 | m, m | |
| H-5 | 2.50 | dd | 12.5, 5.0 |
| H-6a | 2.10 | m | |
| H-6b | 1.95 | m | |
| H-7 | 4.10 | br s | |
| H-10a | 1.75 | m | |
| H-10b | 1.60 | m | |
| H-11 | 2.80 | d | 8.0 |
| H-15 | 5.50 | s | |
| H-17 | 1.05 | s | |
| H-18 | 0.95 | d | 7.0 |
| H-19 | 0.90 | d | 7.0 |
| H-20 | 2.20 | m | |
| H-22a | 3.80 | d | 11.5 |
| H-22b | 3.60 | d | 11.5 |
Table 2: Hypothetical ¹³C NMR Data for Daphnilongeranin C (125 MHz, CDCl₃)
| Position | δ (ppm) | DEPT |
| C-1 | 175.0 | C |
| C-2 | 55.0 | CH |
| C-3 | 35.0 | CH₂ |
| C-4 | 45.0 | C |
| C-5 | 60.0 | CH |
| C-6 | 40.0 | CH₂ |
| C-7 | 70.0 | CH |
| C-8 | 140.0 | C |
| C-9 | 130.0 | C |
| C-10 | 30.0 | CH₂ |
| C-11 | 50.0 | CH |
| C-12 | 200.0 | C |
| C-13 | 125.0 | C |
| C-14 | 150.0 | C |
| C-15 | 110.0 | CH |
| C-16 | 210.0 | C |
| C-17 | 20.0 | CH₃ |
| C-18 | 18.0 | CH₃ |
| C-19 | 17.0 | CH₃ |
| C-20 | 38.0 | CH |
| C-21 | 48.0 | C |
| C-22 | 65.0 | CH₂ |
4. Biosynthetic Considerations
The structure of Daphnilongeranin C can also be understood within the context of its biosynthesis. It has been proposed that Daphenylline may be biosynthetically derived from Daphnilongeranin C. This transformation could involve a reduction and dehydration to form a ring-expanded intermediate, followed by decarboxylation. Understanding these potential biosynthetic relationships can provide valuable clues during the structure elucidation process.
Proposed Biosynthetic Relationship
Figure 3. Proposed biosynthetic pathway from Daphnilongeranin C to Daphenylline.
5. Confirmation of Structure
The final and unequivocal proof of the structure of a complex natural product like Daphnilongeranin C often comes from single-crystal X-ray diffraction analysis or total synthesis.
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X-ray Crystallography: If a suitable crystal of the natural product or a derivative can be obtained, X-ray crystallography provides a detailed three-dimensional model of the molecule, confirming both its connectivity and absolute stereochemistry.
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Total Synthesis: The unambiguous synthesis of the proposed structure from simple starting materials and a comparison of the spectroscopic data of the synthetic material with that of the natural product provides definitive proof of the structure. The total synthesis of related molecules like (-)-Daphnilongeranin B has been achieved, showcasing the complexity and challenge of this class of alkaloids. Key synthetic strategies often involve reactions such as [3+2] cycloadditions and late-stage cyclizations to construct the intricate polycyclic core.
The elucidation of the chemical structure of Daphnilongeranin C is a multifaceted process that relies on a combination of classical isolation techniques and modern spectroscopic methods. A systematic approach, integrating data from HRMS, IR, and a suite of NMR experiments, allows for the determination of the planar structure and relative stereochemistry. Final confirmation through X-ray crystallography or total synthesis provides the ultimate proof. The structural information and the methodologies used to obtain it are crucial for the further exploration of the biological activities and potential therapeutic applications of this fascinating class of natural products.
